Cas no 104236-76-2 ((2E)-1-(5-chloro-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(5-chloro-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 104236-76-2
• MF: C₁₇H₁₅ClO₄
• MW: 318.751604318619
• CID: 6530970
• PubChem ID: 5709228
• Update Time: 2024-03-01

(2E)-1-(5-chloro-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(5-chloro-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• (E)-1-(5-chloro-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(5-chloro-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)-, (2E)-
• (2E)-1-(5-Chloro-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)-2-propen-1-one

• Inchi： 1S/C17H15ClO4/c1-21-16-8-4-11(9-17(16)22-2)3-6-14(19)13-10-12(18)5-7-15(13)20/h3-10,20H,1-2H3/b6-3+
• InChI Key： SEXLWJRBWGLPOV-ZZXKWVIFSA-N
• SMILES： C(C1=CC(Cl)=CC=C1O)(=O)/C=C/C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 318.0658866g/mol
• Monoisotopic Mass: 318.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Melting Point: 153-155 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 503.0±50.0 °C(Predicted)
• pka: 7.19±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones